(S)-(-)-Verapamil-d3hydrochloride

• Molecular Formula: C27H39ClN2O4
• Molecular Weight: 494.1 g/mol
• InChI: InChI=1S/C27H38N2O4.ClH/c1-20(2)27(19-28,22-10-12-24(31-5)26(18-22)33-7)14-8-15-29(3)16-13-21-9-11-23(30-4)25(17-21)32-6;/h9-12,17-18,20H,8,13-16H2,1-7H3;1H/t27-;/m0./s1/i3D3
• InChIKey: DOQPXTMNIUCOSY-OVEJCBMJSA-N

(S)-(-)-Verapamil-d3 Hydrochloride Overview

(S)-(-)-Verapamil-d3 hydrochloride (CAS 1398112-33-8) is the deuterium-labeled form of the pharmacologically active S-enantiomer of verapamil hydrochloride . Verapamil is clinically administered as a racemic mixture of R- and S-enantiomers, yet the S-enantiomer exhibits substantially greater calcium channel blocking activity than its R-counterpart [1]. This compound features three deuterium atoms substituted at the N-methyl position, producing a mass shift of +3 Da relative to unlabeled (S)-verapamil, which enables its use as a stable isotope-labeled internal standard (SIL-IS) for quantitative LC-MS/MS bioanalysis . It is supplied as a hydrochloride salt with molecular formula C27H39ClN2O4 and molecular weight 494.08 g/mol, with typical purity specifications of ≥98% .

Deuterium-labeled (S)-verapamil internal standard

+3 Da mass shift for enantioselective LC-MS/MS bioanalysis

Hydrochloride salt format for bioanalytical method development

• [1] Lannett Company, Inc. VERELAN PM (Verapamil Hydrochloride Extended-release Capsules) Prescribing Information. Section 12.3 Pharmacokinetics. 2022. View Source

Why (S)-(-)-Verapamil-d3 HCl Is Irreplaceable

Substituting (S)-(-)-Verapamil-d3 hydrochloride with either racemic (±)-verapamil-d3 or non-deuterated (S)-verapamil introduces critical analytical and interpretative failures. Racemic deuterated verapamil standards cannot support enantioselective quantification because they co-elute with both R- and S-verapamil peaks during chiral separation, producing ambiguous signal contributions that compromise enantiomer-specific concentration determinations [1]. Non-deuterated (S)-verapamil used as an internal standard generates isotopic cross-talk with the target analyte in MS/MS detection, resulting in signal interference and inflated quantification variability [2]. Furthermore, the stereoselective first-pass metabolism of verapamil means that R- and S-enantiomers exhibit distinct pharmacokinetic profiles: following oral administration, the relative systemic availability of S-verapamil is only 13-18% of that of R-verapamil [3]. Consequently, total verapamil measurements using racemic internal standards mask enantiomer-specific exposure differences that are pharmacologically meaningful, given that S-verapamil is 8-20 times more potent than R-verapamil in slowing AV nodal conduction [4].

Racemic verapamil-d3

Co-elution of R/S peaks in chiral separation may compromise enantiomer-specific quantification.

Non-deuterated (S)-verapamil

Isotopic cross-talk with the target analyte can inflate MS/MS signal variability.

Racemic internal standard

Total verapamil measurements may mask enantiomer-specific exposure differences.

• [1] Hedeland M, et al. Simultaneous quantification of the enantiomers of verapamil and its N-demethylated metabolite in human plasma using liquid chromatography-tandem mass spectrometry. J Chromatogr B. 2004;804(2):303-311. View Source
• [2] Kato K, et al. Quantitative analysis of pharmacokinetic profiles of verapamil and drug-drug interactions induced by a CYP inhibitor using a stable isotope-labeled compound. Drug Metab Pharmacokinet. 2016;31(6):425-432. View Source
• [3] Lannett Company, Inc. Verapamil Hydrochloride Extended-release Capsules Prescribing Information. Section 12.3 Pharmacokinetics. 2022. View Source
• [4] Busse D, et al. Cardiovascular effects of (R)- and (S)-verapamil and racemic verapamil in humans: a placebo-controlled study. Eur J Clin Pharmacol. 2006;62(8):613-619. View Source

Quantitative Evidence vs. Alternatives

Enhanced Negative Dromotropic Potency of S-Enantiomer

In a placebo-controlled crossover study in healthy human volunteers (n=8), optically pure (S)-verapamil demonstrated substantially greater negative dromotropic effects on AV nodal conduction compared to (R)-verapamil [1]. The potency difference was quantified through linear regression analysis of percent change in PR interval versus log-transformed serum enantiomer concentrations.

Dromotropic potency

Head-to-head

20.6–21.8-fold greater than R-verapamil

Reported AV nodal conduction endpoint context

Human volunteer study (n=8), single oral dose

Evidence Dimension	Negative dromotropic potency (PR interval prolongation on surface ECG)
Target Compound Data	(S)-verapamil: 20.6-21.8 times more potent than (R)-verapamil
Comparator Or Baseline	(R)-verapamil: reference potency (1× baseline)
Quantified Difference	20.6-21.8-fold greater potency for (S)-verapamil
Conditions	Single oral dose (120 mg S-verapamil vs 480 mg R-verapamil vs 240 mg racemic verapamil); 8 healthy volunteers; crossover design; PR interval measured up to 24 h post-dose

Why This Matters

This 20-fold potency differential establishes that any research requiring accurate S-verapamil quantification demands an enantiomer-specific internal standard; racemic standards would confound exposure-response analyses.

• [1] Busse D, et al. Cardiovascular effects of (R)- and (S)-verapamil and racemic verapamil in humans: a placebo-controlled study. Eur J Clin Pharmacol. 2006;62(8):613-619. View Source

Higher CYP3A4 Inactivation Potency of S-Enantiomer

Mechanism-based inactivation of CYP3A4 by verapamil enantiomers is stereoselective, with S-verapamil exhibiting a substantially lower KI value than R-verapamil [1]. The lower KI indicates higher binding affinity and greater inactivation potency at lower concentrations.

CYP3A4 inactivation

Head-to-head

KI 2.97 μM vs. 6.46 μM (R)

Enantiomer-specific DDI assessment context

cDNA-expressed CYP3A4 system

Evidence Dimension	CYP3A4 mechanism-based inactivation (kinact and KI parameters)
Target Compound Data	(S)-verapamil: kinact = 0.64 min⁻¹, KI = 2.97 μM
Comparator Or Baseline	(R)-verapamil: kinact = 0.39 min⁻¹, KI = 6.46 μM
Quantified Difference	S-verapamil: 1.64-fold higher kinact; 2.2-fold lower KI (higher affinity/potency)
Conditions	cDNA-expressed CYP3A4 (+b5) system; time- and concentration-dependent inactivation assay

Why This Matters

The 2.2-fold lower KI of S-verapamil indicates that enantiomer-specific analytical methods are essential for accurate DDI risk assessment; total verapamil measurements mask this stereoselective inhibition profile.

• [1] Wang YH, Jones DR, Hall SD. Prediction of cytochrome P450 3A inhibition by verapamil enantiomers and their metabolites. Drug Metab Dispos. 2004;32(2):259-266. View Source

Lower Plasma Protein Binding of S-Enantiomer

The enantiomers of verapamil exhibit stereoselective plasma protein binding to both albumin and alpha-1 acid glycoprotein (AAG), with the S-enantiomer consistently showing lower bound fractions than the R-enantiomer [1].

Protein binding

Head-to-head

S: 88% (albumin), 86% (AAG); R: 94%, 92%

Free fraction interpretation context

In vitro equilibrium dialysis

Evidence Dimension	Plasma protein binding (albumin and AAG)
Target Compound Data	(S)-verapamil: 88% bound to albumin; 86% bound to AAG
Comparator Or Baseline	(R)-verapamil: 94% bound to albumin; 92% bound to AAG
Quantified Difference	6 percentage point difference in albumin binding; 6 percentage point difference in AAG binding
Conditions	Human plasma; in vitro equilibrium dialysis or ultrafiltration (as referenced in FDA-approved labeling)

Why This Matters

Differential protein binding alters free (pharmacologically active) drug concentrations. Accurate free fraction calculations in research settings require enantiomer-specific quantification methods, not racemic measurements.

• [1] Lannett Company, Inc. VERELAN PM (Verapamil Hydrochloride Extended-release Capsules) Prescribing Information. Section 12.3 Pharmacokinetics. 2022. View Source

Isotope-IV Method for Simultaneous PK Assessment

Deuterium-labeled verapamil (VER-d6) was employed in an isotope-IV method that enables simultaneous assessment of oral and intravenous pharmacokinetics within the same animal, eliminating inter-animal variability and reducing animal usage [1]. The approach is directly applicable to (S)-(-)-Verapamil-d3 hydrochloride for enantiomer-specific PK studies.

Isotope-IV method

Cross-study

Within-subject oral/IV PK design, F=0.02–0.45

Supports reduced inter-animal variability

Rat model, deuterated tracer IV

Evidence Dimension	Intravenous tracer dose and analytical sensitivity for isotope-IV PK method
Target Compound Data	VER-d6: 0.005 mg/kg IV tracer dose; LLOQ enabled by stable isotope MS differentiation
Comparator Or Baseline	Conventional method: separate animal groups for oral and IV administration (inter-animal variability)
Quantified Difference	Isotope-IV method: F = 0.02 ± 0.01 (control) vs F = 0.45 ± 0.24 (ABT-treated); within-subject design eliminates inter-animal variability
Conditions	Rat model; VER-d6 IV 1.5 h post oral VER (1 mg/kg); LC-MS/MS quantification

Why This Matters

The deuterium label enables a validated isotope-IV methodology that reduces animal numbers while improving PK parameter precision through within-subject comparisons—a capability unavailable with non-labeled internal standards.

• [1] Kato K, et al. Quantitative analysis of pharmacokinetic profiles of verapamil and drug-drug interactions induced by a CYP inhibitor using a stable isotope-labeled compound. Drug Metab Pharmacokinet. 2016;31(6):425-432. View Source

High-Sensitivity Chiral LC-MS/MS Quantification

A validated stereoselective LC-ESI-MS/MS method using a deuterated internal standard achieved sensitive and selective quantification of verapamil enantiomers in human plasma [1]. The method successfully avoided time-consuming achiral pre-separation steps by leveraging MS selectivity to distinguish co-eluting verapamil and norverapamil enantiomers.

Chiral LC-MS/MS

Supporting

LLOQ 50 pg/500 µL, RSD 3.6–7.8%

Supports low-concentration enantiomer analysis

Chiral-AGP column, SRM detection

Evidence Dimension	Lower limit of quantification (LLOQ) and precision (R.S.D.)
Target Compound Data	S-verapamil and R-verapamil: LLOQ = 50 pg/500 μL plasma; R.S.D. = 3.6-7.8%
Comparator Or Baseline	Earlier fluorescence detection methods (not explicitly quantified; MS/MS noted as superior sensitivity)
Quantified Difference	Not explicitly quantified vs fluorescence; method noted as 'higher detection sensitivity than earlier published methods based on fluorescence detection'
Conditions	Human plasma (500 μL); Chiral-AGP stationary phase; LC-ESI-MS/MS in SRM mode; mobile phase 85% aqueous ammonium acetate pH 7.4 + 15% acetonitrile at 0.6 mL/min

Why This Matters

The demonstrated 50 pg LLOQ validates that (S)-(-)-Verapamil-d3 hydrochloride, when employed as the deuterated internal standard in similar chiral LC-MS/MS workflows, can support high-sensitivity enantioselective quantification required for low-concentration pharmacokinetic sampling.

• [1] Hedeland M, et al. Simultaneous quantification of the enantiomers of verapamil and its N-demethylated metabolite in human plasma using liquid chromatography-tandem mass spectrometry. J Chromatogr B. 2004;804(2):303-311. View Source

Greater Myocardial Contractility Reduction by S-Enantiomer

In isolated human cardiac tissue preparations, the S-enantiomer of verapamil demonstrated substantially greater negative inotropic effects than the R-enantiomer [1]. This tissue-level finding corroborates the clinical electrophysiology data and underscores the stereoselective nature of verapamil's pharmacologic activity.

Contractility reduction

Head-to-head

8-fold greater than R-verapamil

Reported cardiac tissue endpoint context

Isolated human septal strips (n=5)

Evidence Dimension	Reduction in myocardial contractility in isolated human septal strips
Target Compound Data	(S)-verapamil: 8× more potent than R-verapamil
Comparator Or Baseline	(R)-verapamil: reference potency (1× baseline)
Quantified Difference	8-fold greater potency for S-verapamil
Conditions	Isolated septal strip preparations from 5 human patients; ex vivo tissue bath

Why This Matters

The 8-fold difference in human cardiac tissue directly validates that enantiomer-specific quantification is essential for any research correlating verapamil exposure to cardiac pharmacodynamic effects.

• [1] Lannett Company, Inc. VERELAN PM (Verapamil Hydrochloride Extended-release Capsules) Prescribing Information. Section 12.3 Pharmacokinetics. 2022. View Source

Applications of (S)-(-)-Verapamil-d3 HCl

High-Sensitivity Enantioselective PK Studies

(S)-(-)-Verapamil-d3 hydrochloride serves as the deuterated internal standard in validated chiral LC-ESI-MS/MS methods capable of quantifying S-verapamil at levels down to 50 pg per 500 μL plasma sample with R.S.D. of 3.6-7.8% [5]. This sensitivity is essential for capturing the S-enantiomer's low systemic exposure (relative bioavailability only 13-18% of R-verapamil following oral administration) [2].

Isotope-IV Method for Oral/IV PK Profiling

The deuterium label on (S)-(-)-Verapamil-d3 hydrochloride enables its use as an intravenous tracer in isotope-IV methodology, allowing simultaneous assessment of oral bioavailability and clearance within a single experimental subject [5]. This approach eliminates inter-animal variability and reduces animal usage compared to conventional crossover or parallel-group PK study designs.

Enantiomer-Specific CYP3A4 DDI Studies

Given that S-verapamil exhibits a 2.2-fold lower KI (2.97 μM) for CYP3A4 mechanism-based inactivation compared to R-verapamil (6.46 μM) [5], (S)-(-)-Verapamil-d3 hydrochloride enables enantiomer-specific quantification of verapamil in DDI studies. This resolution is critical because total verapamil measurements would mask the differential contribution of each enantiomer to CYP3A4 inhibition and auto-inhibition phenomena.

Cardiac Electrophysiology Exposure-Response Modeling

The 20.6-21.8-fold greater negative dromotropic potency of S-verapamil versus R-verapamil [5] necessitates enantiomer-specific quantification for accurate PK-PD modeling. (S)-(-)-Verapamil-d3 hydrochloride provides the analytical precision required to correlate S-verapamil plasma concentrations with PR interval prolongation without interference from the less active R-enantiomer.

Application

Selection Property

Validation Focus

Enantioselective PK studies

Chiral deuterated internal standard

Enantiomer-specific LLOQ and precision

Oral/IV PK profiling (isotope-IV)

Deuterium-labeled tracer

Within-subject bioavailability assessment

CYP3A4-mediated DDI studies

Enantiomer-resolved quantification

Stereoselective inactivation context

Cardiac electrophysiology PK-PD

Enantiomer-specific ISTD

PR interval exposure-response context

• [1] Hedeland M, et al. Simultaneous quantification of the enantiomers of verapamil and its N-demethylated metabolite in human plasma using liquid chromatography-tandem mass spectrometry. J Chromatogr B. 2004;804(2):303-311. View Source
• [2] Lannett Company, Inc. VERELAN PM (Verapamil Hydrochloride Extended-release Capsules) Prescribing Information. Section 12.3 Pharmacokinetics. 2022. View Source
• [3] Kato K, et al. Quantitative analysis of pharmacokinetic profiles of verapamil and drug-drug interactions induced by a CYP inhibitor using a stable isotope-labeled compound. Drug Metab Pharmacokinet. 2016;31(6):425-432. View Source
• [4] Wang YH, Jones DR, Hall SD. Prediction of cytochrome P450 3A inhibition by verapamil enantiomers and their metabolites. Drug Metab Dispos. 2004;32(2):259-266. View Source
• [5] Busse D, et al. Cardiovascular effects of (R)- and (S)-verapamil and racemic verapamil in humans: a placebo-controlled study. Eur J Clin Pharmacol. 2006;62(8):613-619. View Source